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Compound of Interest

Compound Name: 3-Bromohexane

Cat. No.: B146008 Get Quote

In-Depth Technical Guide to 3-Bromohexane
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3-Bromohexane, a versatile haloalkane

utilized in various synthetic applications within the pharmaceutical and agrochemical industries.

The document details its chemical properties, common synonyms, and a representative

experimental protocol for its use in carbon-carbon bond formation.

Chemical Identity and Synonyms
3-Bromohexane is a secondary bromoalkane that serves as a valuable intermediate in organic

synthesis. Its structure consists of a six-carbon hexane chain with a bromine atom attached to

the third carbon atom.

Common synonyms for 3-Bromohexane include:

3-Hexyl Bromide[1]

Hexane, 3-bromo-[2]

Physicochemical Properties
A summary of the key physicochemical properties of 3-Bromohexane is presented in the table

below. This data is essential for its appropriate handling, storage, and application in
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experimental settings.

Property Value Reference

Molecular Formula C₆H₁₃Br [3][4]

Molecular Weight 165.07 g/mol [2][3]

CAS Number 3377-87-5 [3]

Appearance
Colorless to light orange/yellow

clear liquid
[1]

Boiling Point 142-146 °C [2]

Density 1.17 g/cm³ [2]

Flash Point 46 °C [2]

Refractive Index 1.4460 [2]

Solubility

Insoluble in water; Soluble in

organic solvents like ethanol

and diethyl ether.

[1]

Applications in Organic Synthesis
3-Bromohexane is a key reagent in various organic transformations, primarily in nucleophilic

substitution and elimination reactions. Its utility is prominent in the formation of carbon-carbon

and carbon-heteroatom bonds, making it a valuable building block in the synthesis of more

complex molecules for drug discovery and development. For instance, it is employed in the

production of pharmaceuticals and agrochemicals.[1]

One significant application is in the synthesis of alkynes. Through reaction with the sodium salt

of a terminal alkyne, 3-Bromohexane can be used to extend the carbon chain, a crucial step in

the synthesis of many organic compounds.

Experimental Protocol: Synthesis of 3-Octyne via
Nucleophilic Substitution
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This section details a representative experimental protocol for the synthesis of 3-octyne, where

3-Bromohexane is a key reactant. This reaction demonstrates the utility of 3-Bromohexane in

forming carbon-carbon bonds. The reaction proceeds via the deprotonation of a terminal alkyne

by a strong base, followed by a nucleophilic attack on 3-Bromohexane.

Reaction:

1-Butyne + Sodium Amide → Sodium Butynide Sodium Butynide + 3-Bromohexane → 3-

Octyne + Sodium Bromide

Materials:

1-Butyne

Sodium amide (NaNH₂)

Liquid ammonia (NH₃)

3-Bromohexane

Diethyl ether

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Procedure:

Preparation of the Acetylide Anion: In a three-necked flask equipped with a dry ice

condenser and a mechanical stirrer, add liquid ammonia. To the stirred liquid ammonia, add

sodium amide in small portions. Allow the sodium amide to dissolve. Bubble 1-butyne gas

through the sodium amide solution. The formation of the sodium butynide salt will be

observed.

Alkylation Reaction: To the freshly prepared sodium butynide suspension, add a solution of

3-bromohexane in diethyl ether dropwise at -33 °C (the boiling point of liquid ammonia).
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Reaction Quenching and Work-up: After the addition is complete, allow the reaction mixture

to stir for several hours. Carefully quench the reaction by the slow addition of a saturated

aqueous ammonium chloride solution.

Extraction and Isolation: Allow the ammonia to evaporate. To the remaining residue, add

water and diethyl ether. Separate the organic layer, and extract the aqueous layer with

diethyl ether. Combine the organic extracts.

Drying and Solvent Removal: Dry the combined organic layers over anhydrous magnesium

sulfate. Filter the drying agent and remove the solvent by rotary evaporation.

Purification: Purify the crude product by fractional distillation to obtain pure 3-octyne.

Experimental Workflow Diagram
The following diagram illustrates the key stages of the synthesis of 3-octyne from 3-
Bromohexane.
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Caption: Workflow for the synthesis of 3-Octyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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